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Section 1: Introduction and Scope

Fmoc-L-Ala(BCP)-OH, or (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-
(bicyclo[1.1.1]pentan-1-yl)propanoic acid, is a specialized, non-natural amino acid derivative
increasingly utilized in peptide synthesis and drug development.[1] Its unique
bicyclo[1.1.1]pentanyl (BCP) moiety serves as a rigid, non-aromatic bioisostere for phenyl rings
or tert-butyl groups, offering novel conformational constraints and metabolic stability to peptide-
based therapeutics.

Important Scope Limitation: As of the date of this publication, a specific, publicly available
Safety Data Sheet (SDS) for Fmoc-L-Ala(BCP)-OH has not been widely disseminated by
manufacturers. Therefore, this guide has been constructed by synthesizing data from the well-
documented safety profile of its parent compound, Fmoc-L-Ala-OH, and other similar Fmoc-
protected amino acids.[2][3][4][5] The protocols herein are grounded in established principles of
good laboratory practice for handling non-classified, solid-phase chemical reagents.
Researchers must always perform their own risk assessment in conjunction with institutional
safety guidelines.
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Section 2: Compound Identification and
Physicochemical Properties

Proper identification is the first step in a self-validating safety protocol. The BCP moiety adds
significant mass and alters the physicochemical properties compared to the parent Fmoc-L-Ala-
OH.

Property Value Source

(8)-2-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-3-

IUPAC Name )
(bicyclo[1.1.1]pentan-1-
yl)propanoic acid
Fmoc-(S)-Ala(Bicyclo[2][2]
Synonyms [2]pantanyl)-OH; 3-BCP-Fmoc-  [1]
Alanine
CAS Number 2095488-98-3
Molecular Formula C23H23N0O4 [1]
Molecular Weight 377.44 g/mol [1]
White to off-white solid/powder
Appearance [21[6]1[7]
(Expected)
2-8°C, in a dry, well-ventilated
Storage Temperature [2][8]

place

Section 3: Hazard Identification and Classification

Based on extensive data for analogous compounds like Fmoc-L-Ala-OH, Fmoc-L-Ala(BCP)-
OH is not expected to be classified as a hazardous substance under the Globally Harmonized
System (GHS).[3][4][5]

o Acute Toxicity: No data is available, but not expected to be acutely toxic.[2][5][7]

o Skin Corrosion/Irritation: Not expected to be a skin irritant.[2][5][7]
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o Eye Damage/Irritation: Not expected to cause serious eye irritation.[2][5][7]

» Carcinogenicity/Mutagenicity: No components are listed as probable or confirmed
carcinogens by IARC.[2][5]

The causality behind this low-hazard profile lies in the stability of its constituent parts. The
Fmoc protecting group, the amino acid backbone, and the BCP cage are all chemically robust
structures that do not possess intrinsic toxicophores. However, like any fine powder, it can pose
a mechanical irritation risk to the respiratory system and eyes.
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Caption: A validated workflow for the safe handling of Fmoc-L-Ala(BCP)-OH.

Section 6: Emergency and First-Aid Procedures

Immediate and correct action can significantly mitigate the consequences of accidental
exposure.

Protocol: First-Aid for Exposure to Fmoc-L-Ala(BCP)-OH

In Case of Eye Contact:

o Immediately flush the eyes with copious amounts of tepid water for at least 15 minutes at
an emergency eyewash station. [3][9] 2. While flushing, hold the eyelids open to ensure
water reaches all surfaces of the eye and eyelid. [10] 3. Remove contact lenses if present
and easy to do. [9] 4. Consult a physician as a precautionary measure. [3]

In Case of Skin Contact:

o Wash the affected area thoroughly with soap and plenty of water. [2][3] 2. Remove any
contaminated clothing. [9] 3. If irritation develops or persists, seek medical attention.

If Inhaled:

o Move the individual to fresh air immediately. [2][3] 2. If the person is not breathing, give
artificial respiration.

o Seek medical attention if symptoms such as coughing or irritation occur.

If Swallowed:

o Never give anything by mouth to an unconscious person. [2][3] 2. Rinse the mouth
thoroughly with water. [2][3] 3. Do NOT induce vomiting. [10] 4. Consult a physician.

Section 7: Accidental Release and Disposal
Measures

e Accidental Release Measures:
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o Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as
described in Section 5. Avoid breathing dust. [3] 2. Containment: Prevent further spillage if
it is safe to do so. Do not let the product enter drains. [3] 3. Cleanup: Gently sweep or
scoop up the spilled solid material, avoiding dust formation. [2][11]Place the material into a
suitable, labeled, and closed container for disposal. [2][3]

o Waste Disposal:

o Disposal must be conducted in accordance with all applicable federal, state, and local
environmental regulations. [12][11] * The material should not be disposed of with
household garbage or allowed to reach the sewage system. [4] * Contaminated packaging
should be treated as the product itself and disposed of accordingly. [6]The waste
generator is ultimately responsible for proper waste classification and disposal. [3]

Section 8: Stability and Reactivity

» Reactivity: No specific reactivity hazards are known. The material is not reactive with water.
[2][6]* Chemical Stability: The product is stable under recommended storage and handling
conditions. [12][13]* Conditions to Avoid: Avoid the formation of dust. [3][13]* Incompatible
Materials: Avoid contact with strong oxidizing agents. [12][13]* Hazardous Decomposition
Products: Under fire conditions, thermal decomposition may produce carbon oxides (CO,
CO2) and nitrogen oxides (NOx). [6][12]

Section 9: Conclusion

Fmoc-L-Ala(BCP)-OH is a valuable reagent in modern peptide chemistry. While it is not
classified as a hazardous material based on data from analogous compounds, this status does
not preclude the need for rigorous safety protocols. The primary risks associated with this solid
compound are mechanical irritation from dust and potential, uncharacterized effects from
significant exposure. By implementing the comprehensive handling, PPE, and emergency
procedures outlined in this guide, researchers, scientists, and drug development professionals
can confidently and safely integrate this compound into their workflows, ensuring both personal
safety and experimental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for Fmoc-
L-Ala(BCP)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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